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Compound of Interest

Compound Name: Calcium iodide, hexahydrate

Cat. No.: B161461 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis methods for

producing high-purity calcium iodide hexahydrate (CaI₂·6H₂O). The information presented

herein is intended to equip researchers and professionals in drug development and other

scientific fields with detailed methodologies for the preparation of this important inorganic

compound. This document outlines three principal synthesis routes, a robust purification

protocol, and methods for purity analysis, supported by quantitative data and detailed

experimental procedures.

Overview of Synthesis Methods
High-purity calcium iodide hexahydrate can be synthesized through several chemical

pathways. The choice of method may depend on factors such as the availability of starting

materials, desired purity, scalability, and laboratory equipment. This guide details the following

three common methods:

Method 1: Neutralization Reaction of Calcium Hydroxide with Hydroiodic Acid

Method 2: Indirect Synthesis via Iron(II) Iodide Intermediate

Method 3: Direct Reaction of Elemental Calcium and Iodine
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The following sections provide detailed experimental protocols for each of these methods,

along with a dedicated section on the purification of the final product to achieve high purity

suitable for pharmaceutical and research applications.

Comparative Data of Synthesis Methods
The selection of a synthesis method is often guided by a comparison of key performance

indicators. The following table summarizes the available quantitative data for the described

synthesis routes. It is important to note that yields and purities are highly dependent on the

experimental conditions and the purity of the starting materials.

Parameter
Method 1:

Neutralization

Method 2: Indirect

Synthesis

Method 3: Direct

Reaction

Purity Achievable High High Moderate to High

Typical Yield High (quantitative) Moderate to High Variable

Reaction Time Short Moderate Long

Key Advantages
Clean reaction, high

purity

Avoids direct use of

hydroiodic acid
Simple stoichiometry

Key Disadvantages

Requires handling of

corrosive hydroiodic

acid

Multi-step process,

potential for iron

contamination

Can be difficult to

control, requires high

temperatures

Experimental Protocols
Method 1: Neutralization of Calcium Hydroxide with
Hydroiodic Acid
This method relies on the straightforward acid-base neutralization of calcium hydroxide with

hydroiodic acid to yield calcium iodide and water.[1]

Reaction: Ca(OH)₂ + 2HI → CaI₂ + 2H₂O

Materials:
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Calcium Hydroxide (Ca(OH)₂)

Hydroiodic Acid (HI), 57% aqueous solution

Deionized Water

pH indicator paper or pH meter

Procedure:

In a fume hood, carefully add a stoichiometric amount of calcium hydroxide to a stirred

solution of hydroiodic acid. The addition should be done slowly and in portions to control the

exothermic reaction.

Monitor the pH of the solution. Continue adding calcium hydroxide until the solution is neutral

to slightly alkaline (pH 7-8).

Filter the resulting solution to remove any unreacted calcium hydroxide or other insoluble

impurities.

The clear filtrate is a solution of calcium iodide. This solution can be concentrated by gentle

heating to induce crystallization of calcium iodide hexahydrate upon cooling.

Collect the crystals by filtration and wash with a small amount of ice-cold deionized water.

Dry the crystals under vacuum at a low temperature to obtain the final product.

Start Mix Ca(OH)₂ and HI Solution Neutralize to pH 7-8 Filter Solution Concentrate Filtrate Cool to Crystallize CaI₂·6H₂O Filter Crystals Dry Under Vacuum End

Click to download full resolution via product page

Workflow for Neutralization Method

Method 2: Indirect Synthesis via Iron(II) Iodide
Intermediate
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This method avoids the direct use of hydroiodic acid by first preparing iron(II) iodide, which then

reacts with calcium hydroxide in a double displacement reaction.[2]

Reactions:

Fe + I₂ → FeI₂

FeI₂ + Ca(OH)₂ → CaI₂ + Fe(OH)₂ (s)

Materials:

Iron filings (Fe), excess

Iodine (I₂)

Calcium Hydroxide (Ca(OH)₂)

Deionized Water

Procedure:

In a flask, mix an excess of iron filings with elemental iodine in deionized water.

Heat the mixture while stirring. The solution will initially turn red due to the formation of

triiodide, and upon further heating to near boiling, it will become light brown, indicating the

formation of iron(II) iodide.[2]

Slowly add a saturated solution of calcium hydroxide to the iron(II) iodide solution. This will

cause the precipitation of iron(II) hydroxide.[2]

Filter the bluish-green precipitate of iron(II) hydroxide.[2]

The resulting clear filtrate is a solution of calcium iodide.

Concentrate the filtrate by evaporation and allow it to cool to crystallize calcium iodide

hexahydrate.[2]
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Collect the crystals by filtration, wash with a small amount of cold deionized water, and dry

under vacuum.

Start React Fe and I₂ in Water Heat to Form FeI₂ Solution Add Ca(OH)₂ Solution Precipitate Fe(OH)₂ Filter out Fe(OH)₂ Concentrate CaI₂ Filtrate Crystallize CaI₂·6H₂O Filter Crystals Dry Product End

Click to download full resolution via product page

Workflow for Indirect Synthesis Method

Method 3: Direct Reaction of Elemental Calcium and
Iodine
This method involves the direct combination of calcium metal and iodine vapor at elevated

temperatures.[3]

Reaction: Ca + I₂ → CaI₂

Materials:

Calcium metal (Ca), chunks or powder

Iodine (I₂), crystals

Inert atmosphere (e.g., Argon)

Procedure:

Place iodine crystals at the bottom of a reaction vessel.

Heat the vessel gently to sublime the iodine, filling the vessel with purple iodine vapor.[3]

Introduce calcium metal, held in a deflagrating spoon, into the iodine vapor.

Heat the calcium metal until it is molten. The molten calcium will react with the iodine vapor

to form calcium iodide, which will deposit as a white powder.[3]

Allow the reaction vessel to cool completely under an inert atmosphere.
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Collect the crude calcium iodide powder. This product will likely require purification.

Start Sublime Iodine in Reaction Vessel Heat Calcium Metal in Iodine Vapor React Molten Ca with I₂ Vapor Cool and Collect Crude CaI₂ End

Click to download full resolution via product page

Workflow for Direct Reaction Method

Purification of Calcium Iodide Hexahydrate
Recrystallization is a critical step to achieve high-purity calcium iodide hexahydrate. A mixed-

solvent system is often effective.

Procedure:

Dissolve the crude calcium iodide in a minimal amount of a "good" solvent, such as acetone,

with gentle heating.

Once dissolved, add a "poor" solvent, such as diethyl ether, dropwise until the solution

becomes slightly cloudy.

Add a few drops of the "good" solvent to redissolve the precipitate and obtain a clear

solution.

Allow the solution to cool slowly to room temperature. Crystal formation should begin.

Further cool the solution in an ice bath to maximize crystal yield.

Collect the purified crystals by vacuum filtration.

Wash the crystals with a small amount of the cold "poor" solvent.

Dry the crystals under vacuum to remove residual solvents.

Start Dissolve Crude CaI₂ in Hot 'Good' Solvent Add 'Poor' Solvent until Cloudy Clarify with 'Good' Solvent Cool to Room Temperature Cool in Ice Bath Vacuum Filter Crystals Wash with Cold 'Poor' Solvent Dry Under Vacuum End
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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